Cas no 1352897-20-1 (methyl 5-bromopyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: methyl 5-bromopyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 1352897-20-1
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 2771319
• PubChem ID: 72207568
• Update Time: 2025-05-26

methyl 5-bromopyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromopyrazolo[1,5-a]pyridine-3-carboxylate
• DB-172382
• 1352897-20-1
• CS-0054682
• PB31095
• SCHEMBL25336177
• P13252
• METHYL5-BROMOPYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLATE
• CEC89720

• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)7-5-11-12-3-2-6(10)4-8(7)12/h2-5H,1H3
• InChI Key： NPERCFZLNYLNAO-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C=1)=C(C(=O)OC)C=N2

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on methyl 5-bromopyrazolo[1,5-a]pyridine-3-carboxylate

Methyl 5-bromopyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1352897-20-1): A Key Intermediate in Modern Pharmaceutical Research

Methyl 5-bromopyrazolo[1,5-a]pyridine-3-carboxylate, with the CAS number 1352897-20-1, is a highly versatile and significant intermediate in the field of pharmaceutical chemistry. This compound belongs to the pyrazolo[1,5-a]pyridine scaffold, a heterocyclic system that has garnered considerable attention due to its broad spectrum of biological activities and potential therapeutic applications. The presence of a bromine substituent at the 5-position and a carboxylate ester group at the 3-position enhances its reactivity, making it a valuable building block for the synthesis of more complex molecules.

The< strong>pyrazolo[1,5-a]pyridine core is known for its ability to interact with various biological targets, including enzymes and receptors, which has led to its exploration in the development of drugs for diverse diseases. Recent studies have highlighted the importance of this scaffold in medicinal chemistry, particularly in the design of small-molecule inhibitors and agonists. The< strong>methyl 5-bromopyrazolo[1,5-a]pyridine-3-carboxylate derivative has been widely used in synthetic protocols due to its ease of functionalization and its role as a precursor in the preparation of more sophisticated pharmacophores.

In the realm of drug discovery, the< strong>bromopyrazolo[1,5-a]pyridine moiety has shown promise in targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The bromine atom at the 5-position serves as a handle for further chemical modifications, such as cross-coupling reactions, which are pivotal in constructing complex molecular architectures. These reactions often involve palladium-catalyzed processes, which have become indispensable tools in modern organic synthesis.

One of the most compelling aspects of< strong>methyl 5-bromopyrazolo[1,5-a]pyridine-3-carboxylate is its utility in generating derivatives with tailored biological properties. Researchers have leveraged this compound to develop novel molecules that exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in disease pathways, making them attractive targets for therapeutic intervention. The carboxylate ester group at the 3-position provides an additional point of modification, allowing for the introduction of various functional groups that can modulate binding affinity and selectivity.

The< strong>CAS number 1352897-20-1 uniquely identifies this compound and ensures consistency in its use across different research groups and industrial settings. This standardized identification is crucial for maintaining accuracy in chemical documentation and for facilitating collaboration among scientists worldwide. The compound's stability under standard storage conditions further enhances its practicality as an intermediate in multi-step synthetic routes.

Recent advancements in computational chemistry have also played a significant role in optimizing the synthesis of< strong>methyl 5-bromopyrazolo[1,5-a]pyridine-3-carboxylate. Molecular modeling techniques have been employed to predict reaction outcomes and to guide the design of more efficient synthetic pathways. These computational tools have enabled researchers to minimize trial-and-error experimentation, thereby reducing costs and improving yields. Additionally, green chemistry principles have been integrated into the synthesis process, aiming to reduce waste and hazardous byproducts.

The pharmaceutical industry has been particularly keen on exploring derivatives of< strong>pyrazolo[1,5-a]pyridine scaffolds due to their reported efficacy in preclinical studies. For instance, some analogs have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Furthermore, these compounds have shown potential as kinase inhibitors, which are critical in targeted cancer therapies. The< strong>methyl 5-bromopyrazolo[1,5-a]pyridine-3-carboxylate derivative itself has not been extensively studied as a drug candidate but serves as a valuable precursor for more complex molecules with improved pharmacokinetic profiles.

In conclusion, methyl 5-bromopyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1352897-20-1) represents a cornerstone in pharmaceutical research due to its structural versatility and reactivity. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at treating various diseases. As research continues to evolve, this compound is likely to remain a cornerstone in medicinal chemistry innovation.